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This guide provides an in-depth overview of the preliminary reactivity studies of triangulo-
dodecacarbonyltriosmium, Os₃(CO)₁₂. This metal carbonyl cluster serves as a vital precursor

in the synthesis of organo-osmium compounds and presents a rich chemistry characterized by

ligand substitution, oxidative addition, and reactions with nucleophiles and electrophiles.

Core Reactivity of Os₃(CO)₁₂
Triangulo-dodecacarbonyltriosmium, a yellow solid, is noted for its kinetically inert nature

due to strong Os-C bonds, often requiring elevated temperatures or activating agents to

facilitate reactions.[1][2] Its reactivity can be broadly categorized into several key pathways,

which are fundamental to the development of novel osmium-based compounds.

Ligand Substitution Reactions
The substitution of carbonyl (CO) ligands is a primary mode of reactivity for Os₃(CO)₁₂. Direct

reaction with ligands often leads to a complex mixture of products due to the high temperatures

required.[2] A more controlled approach involves the use of decarbonylating agents like

trimethylamine-N-oxide (Me₃NO) to generate more labile, activated derivatives.[1][3]

Activation using Trimethylamine-N-oxide (Me₃NO):
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Me₃NO facilitates the removal of CO ligands by nucleophilically attacking the carbon of a

carbonyl group, leading to the formation of CO₂ and trimethylamine.[1] This allows for the

sequential substitution of CO with other ligands, such as acetonitrile (MeCN), at room

temperature.[1][3]

Monosubstitution: Os₃(CO)₁₂ + Me₃NO + MeCN → Os₃(CO)₁₁(MeCN) + CO₂ + NMe₃[1][3]

Disubstitution: Os₃(CO)₁₁(MeCN) + Me₃NO + MeCN → Os₃(CO)₁₀(MeCN)₂ + CO₂ + NMe₃[1]

[3]

The resulting acetonitrile complexes, Os₃(CO)₁₁(MeCN) and Os₃(CO)₁₀(MeCN)₂, are valuable

intermediates as the acetonitrile ligand is labile and can be readily replaced by other ligands.[1]

[2]

Experimental Protocol: Synthesis of Os₃(CO)₁₁(MeCN) and Os₃(CO)₁₀(MeCN)₂[1][3]

To a solution of Os₃(CO)₁₂ in acetonitrile (MeCN) under a nitrogen atmosphere, add one

equivalent of trimethylamine-N-oxide (Me₃NO) at room temperature.

Stir the reaction mixture until the starting material is consumed (monitored by TLC or IR

spectroscopy). The product is the monosubstituted complex, Os₃(CO)₁₁(MeCN).

For the disubstituted product, add a second equivalent of Me₃NO to the solution of

Os₃(CO)₁₁(MeCN) in acetonitrile.

Continue stirring at room temperature until the reaction is complete. The product is

Os₃(CO)₁₀(MeCN)₂.

The products can be purified by chromatography.

Table 1: Ligand Substitution Reactions of Os₃(CO)₁₂
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Reactant(s) Product(s) Conditions Yield (%) Reference(s)

Os₃(CO)₁₂ +

P(OMe)₃

Os₃(CO)₁₁(P(OM

e)₃),

Os₃(CO)₁₀(P(OM

e)₃)₂,

Os₃(CO)₉(P(OM

e)₃)₃

Decane, 92°C Not specified [1]

Os₃(CO)₁₂ +

MeCN + 1 eq.

Me₃NO

Os₃(CO)₁₁(MeC

N)

Room

Temperature
Not specified [1][3]

Os₃(CO)₁₂ +

MeCN + 2 eq.

Me₃NO

Os₃(CO)₁₀(MeC

N)₂

Room

Temperature
Not specified [1][3]

Os₃(CO)₁₂ +

MeCN, then PTA
Os₃(CO)₁₁(PTA) Not specified 66 [4]

Os₃(CO)₁₂ +

MeCN, then

PTA, then

Me₃NO, then

PTA

Os₃(CO)₁₀(PTA)₂ Not specified 65 [4]

Oxidative Addition Reactions
Os₃(CO)₁₂ undergoes oxidative addition reactions, where the Os-Os bonds are cleaved and

new bonds are formed between the osmium atoms and the incoming substrate.[5] Microwave-

assisted synthesis has emerged as an efficient method for these reactions, often providing

higher yields in shorter reaction times compared to conventional heating.[4][5][6]

Reaction with Halogens:

Heating Os₃(CO)₁₂ with halogens (Cl₂, Br₂, I₂) initially produces linear clusters of the type

Os₃(CO)₁₂X₂.[5] Upon further heating, these can decarbonylate to form Os₃(μ-X)₂(CO)₁₀, where

the halide ligands bridge two osmium atoms.[5] Microwave heating provides a high-yield, one-

step synthesis of these bridged complexes.[5][6]
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Reaction with Alcohols and Carboxylic Acids:

Microwave irradiation of Os₃(CO)₁₂ in the presence of alcohols or carboxylic acids leads to the

formation of hydride-bridged clusters of the type Os₃(μ-H)(μ-OR)(CO)₁₀ and Os₃(μ-H)(μ-O₂CR)

(CO)₁₀, respectively.[4][5] In some cases, with an excess of carboxylic acid, dinuclear

complexes such as Os₂(μ-O₂CR)₂(CO)₆ are formed.[4][7]

Experimental Protocol: Microwave-Assisted Synthesis of Os₃(μ-Br)₂(CO)₁₀[5][6]

A stoichiometric mixture of Os₃(CO)₁₂ and bromine (Br₂) is prepared in cyclohexane in a

microwave reactor vessel.

The mixture is irradiated with microwaves for less than 15 minutes.

The product, Os₃(μ-Br)₂(CO)₁₀, is isolated and purified.

Table 2: Oxidative Addition Reactions of Os₃(CO)₁₂

Reactant(s) Product Conditions Yield (%) Reference(s)

Os₃(CO)₁₂ + Br₂ Os₃(μ-Br)₂(CO)₁₀

Microwave,

cyclohexane,

<15 min

High

(unspecified)
[5][6]

Os₃(CO)₁₂ + I₂ Os₃(μ-I)₂(CO)₁₀

Microwave,

cyclohexane,

<15 min

High

(unspecified)
[5][6]

Os₃(CO)₁₂ + R-

OH (R=Me, Et,

iPr, nBu, Ph)

Os₃(μ-H)(μ-OR)

(CO)₁₀

Microwave, neat

alcohol or with

1,2-

dichlorobenzene

High

(unspecified)
[5][6]

Os₃(CO)₁₂ +

Benzoic Acid

(1:1)

Os₃(μ-H)(μ-

O₂CC₆H₅)(CO)₁₀

Microwave, 1,2-

dichlorobenzene
Major Product [4]

Os₃(CO)₁₂ +

excess Benzoic

Acid

Os₂(μ-

O₂CC₆H₅)₂(CO)₆

Microwave, 1,2-

dichlorobenzene
Not specified [4]
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Reaction with Hydrogen
The reaction of Os₃(CO)₁₂ with hydrogen gas at elevated temperatures leads to the formation

of the dihydride cluster, Os₃H₂(CO)₁₀, with the loss of two carbonyl ligands.[3]

Experimental Protocol: Synthesis of Os₃H₂(CO)₁₀[3]

A solution of Os₃(CO)₁₂ in an inert, high-boiling solvent such as octane is prepared.

The solution is heated to boiling while purging with a stream of hydrogen (H₂) gas.

The reaction proceeds with the evolution of carbon monoxide.

The product, Os₃H₂(CO)₁₀, can be isolated upon cooling and removal of the solvent.

Visualizing Reaction Pathways
The following diagrams illustrate the key reaction pathways of Os₃(CO)₁₂.

Os₃(CO)₁₂ Os₃(CO)₁₁(MeCN)
Os₃(CO)₁₀(MeCN)₂

+ Me₃NO
+ MeCN Substituted Products

(e.g., with P(OMe)₃, PTA)
+ Ligand (L)

Click to download full resolution via product page

Caption: Ligand substitution via activated acetonitrile complexes.

Os₃(CO)₁₂

Os₃(μ-X)₂(CO)₁₀
(X = Cl, Br, I)

+ X₂
Microwave

Os₃(μ-H)(μ-OR)(CO)₁₀

+ R-OH
Microwave

Os₃(μ-H)(μ-O₂CR)(CO)₁₀

+ R-COOH (1:1)
Microwave

Os₂(μ-O₂CR)₂(CO)₆

+ excess R-COOH
Microwave

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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